![molecular formula C26H27ClFN3O3S B297244 N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide](/img/structure/B297244.png)
N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide
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Overview
Description
N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide, commonly known as F13714, is a chemical compound that has been extensively studied for its potential therapeutic applications.
Mechanism of Action
F13714 acts as a selective antagonist of the 5-HT2A receptor, which is a serotonin receptor that is involved in regulating mood and behavior. By blocking this receptor, F13714 may be able to modulate the activity of certain neural circuits that are involved in anxiety, depression, and substance abuse.
Biochemical and Physiological Effects:
Studies have shown that F13714 can significantly reduce anxiety-like behavior in animal models. It has also been shown to have antidepressant-like effects and to reduce drug-seeking behavior in animal models of substance abuse. Additionally, F13714 has been shown to have a low potential for abuse and addiction.
Advantages and Limitations for Lab Experiments
One advantage of using F13714 in lab experiments is that it has a high degree of selectivity for the 5-HT2A receptor, which can help to reduce the potential for off-target effects. However, one limitation of using F13714 is that it has a relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several potential future directions for research on F13714. One area of interest is the potential use of F13714 as a treatment for post-traumatic stress disorder (PTSD). Additionally, further research could explore the potential use of F13714 in combination with other drugs or therapies for the treatment of anxiety, depression, and substance abuse disorders. Finally, future studies could investigate the long-term effects of F13714 and its potential for use in clinical settings.
Synthesis Methods
The synthesis of F13714 involves a multi-step process that includes the reaction of 3-chlorophenylpiperazine with 2-fluorobenzylamine to form the intermediate compound. This intermediate compound is then reacted with 4-methylbenzenesulfonyl chloride to form the final product, F13714.
Scientific Research Applications
F13714 has been studied for its potential therapeutic applications in several areas, including the treatment of anxiety and depression. It has also been studied for its potential use as an antipsychotic agent and as a treatment for substance abuse disorders.
Properties
Molecular Formula |
C26H27ClFN3O3S |
---|---|
Molecular Weight |
516 g/mol |
IUPAC Name |
N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-N-[(2-fluorophenyl)methyl]-4-methylbenzenesulfonamide |
InChI |
InChI=1S/C26H27ClFN3O3S/c1-20-9-11-24(12-10-20)35(33,34)31(18-21-5-2-3-8-25(21)28)19-26(32)30-15-13-29(14-16-30)23-7-4-6-22(27)17-23/h2-12,17H,13-16,18-19H2,1H3 |
InChI Key |
HUVLUSVUEPOBKS-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2F)CC(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2F)CC(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl |
Origin of Product |
United States |
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